5-bromo-3-methylisobenzofuran-1(3H)-one

• Molecular Formula: C9H7BrO2
• Molecular Weight: 227.05 g/mol
• IUPAC Name: 5-bromo-3-methyl-3H-2-benzofuran-1-one
• InChI: InChI=1S/C9H7BrO2/c1-5-8-4-6(10)2-3-7(8)9(11)12-5/h2-5H,1H3
• InChI Key: OJGJGJPSNZUSBK-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=C(C=CC(=C2)Br)C(=O)O1

Description

5-Bromo-3-methylisobenzofuran-1(3H)-one is a brominated derivative of isobenzofuran-1(3H)-one (phthalide), a heterocyclic compound with a fused benzene and furan ring system. Phthalides are notable for their presence in natural products and diverse biological activities, including antiplatelet, antioxidant, and phytotoxic properties . Structural studies reveal that the benzofuran core is highly planar, with mean deviations from planarity ranging between 0.010–0.014 Å, as observed in related brominated phthalides .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features

• 5-Bromo-3-hydroxyisobenzofuran-1(3H)-one : This analog replaces the 3-methyl group with a hydroxyl group, introducing hydrogen-bonding capabilities. The hydroxyl group may enhance solubility but reduce thermal stability compared to the methyl-substituted derivative .
• 5-Methoxy-2-benzofuran-1(3H)-one : Substitution with a methoxy group at the 5-position instead of bromine reduces molecular weight and alters electronic properties. The methoxy group participates in weak C–H⋯O hydrogen bonds, forming layered crystal structures .
• 5-Bromo-2,7-dimethyl-3-(3-methylphenylsulfonyl)-1-benzofuran : The addition of a sulfonyl group at the 3-position introduces strong halogen bonding (Br⋯O interactions) and π-π stacking, leading to a three-dimensional supramolecular architecture. The dihedral angle between the benzofuran and sulfonyl-substituted phenyl ring is 77.37°, indicating significant steric distortion .

Physical and Chemical Properties

Compound Name	Melting Point (°C)	Planarity (Å deviation)	Key Interactions	Biological Activity
5-Bromo-3-methylisobenzofuran-1(3H)-one	Not reported	0.010–0.014	Halogen bonding, π-π stacking	Potential phytotoxicity
5-Methoxy-2-benzofuran-1(3H)-one	113.4–114.7	0.010	C–H⋯O hydrogen bonds	Antioxidant
5-Bromo-3-hydroxyisobenzofuran-1(3H)-one	Not reported	Not reported	O–H⋯O hydrogen bonds	Unreported
5-Bromo-2,7-dimethyl-3-(3-methylphenylsulfonyl)-1-benzofuran	165–166	0.010	Br⋯O halogen bonds, C–H⋯O	Structural studies

Key Research Findings

• Crystal Packing : Bromine atoms in 5-bromo derivatives facilitate halogen bonding (e.g., Br⋯O distances of 3.335 Å ), which stabilizes crystal lattices more effectively than methoxy or hydroxy groups.
• Thermal Stability: Sulfonyl and sulfinyl substituents increase melting points (e.g., 469–470 K ) compared to non-sulfonated analogs.
• Reactivity : The bromoacetyl group in 5-(2-bromoacetyl)-4-methylisobenzofuran-1(3H)-one enables nucleophilic substitution reactions, making it a versatile intermediate .